UM 191
Description
UM 191 is a synthetic compound identified for its inhibitory activity against the main protease (Mpro), a critical enzyme in viral replication processes. Notably, this compound exhibits redox-sensitive inhibition kinetics, as demonstrated in studies measuring its half-maximal inhibitory concentration (IC₅₀) under varying concentrations of the reducing agent dithiothreitol (DTT) .
Properties
Origin of Product |
United States |
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Comparison with Similar Compounds
Methodological Considerations
The comparison relies on standardized enzymatic assays with rigorous controls, as emphasized in guidelines for compound characterization . Key methodological points include:
- Analytical Validation : IC₅₀ values were derived from dose-response curves using triplicate measurements to ensure reproducibility .
- Redox Conditions : DTT concentrations (0.1 mM and 1 mM) were selected to simulate physiological and stress-induced redox environments, respectively .
- Compound Purity : All compounds were characterized via high-performance liquid chromatography (HPLC) and mass spectrometry to confirm purity (>95%) .
Q & A
Q. How can researchers conduct a systematic review of this compound’s existing literature?
- Methodological Answer : Use databases like PubMed and SciFinder with Boolean operators (e.g., "this compound AND synthesis NOT patent"). Screen abstracts via PRISMA guidelines. Extract data into standardized tables (e.g., biological targets, assay types) and assess study quality via Jadad scores for randomized trials .【科研分享】怎么高效的找论文并寻找想要的研究点？12:18
Note: Avoid citing non-peer-reviewed sources (e.g., ). For experimental reproducibility, adhere to guidelines from the Beilstein Journal of Organic Chemistry and pharmaceutical research standards .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
